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Compound of Interest

Compound Name: Antioxidant 5057

Cat. No.: B3029516 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Antioxidant 5057 is a high-performance liquid aromatic amine antioxidant widely utilized for

the processing and long-term thermal stabilization of various organic materials. Chemically

identified as the reaction products of N-phenylbenzenamine (diphenylamine) with 2,4,4-

trimethylpentene, it is not a single chemical entity but a complex mixture.[1][2] This guide

provides an in-depth overview of its chemical structure, mechanism of action, physicochemical

properties, and relevant experimental protocols for its synthesis and evaluation.

Chemical Structure and Composition
Antioxidant 5057 is produced via a Friedel-Crafts alkylation reaction between diphenylamine

and isomers of octene, primarily 2,4,4-trimethylpentene (diisobutylene).[1][2] The resulting

product is a complex mixture of mono-, di-, and tri-alkylated diphenylamine derivatives. The

alkyl chains enhance its solubility in organic substrates and reduce its volatility compared to the

parent diphenylamine.

The primary components of the reaction mixture include:

Butyl diphenylamine derivatives

Octyl diphenylamine derivatives

Butyl octyl diphenylamine derivatives
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Dioctyl diphenylamine derivatives

A typical composition analysis reveals that octyl and butyl derivatives are the most abundant.[3]
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Figure 1: Conceptual reaction scheme for the synthesis of Antioxidant 5057.

Physicochemical Properties
Antioxidant 5057 is a clear, yellow to reddish-brown liquid known for its low volatility and

excellent compatibility with a wide range of polymers and oils.[4][5][6] Its liquid nature facilitates

easy handling, measurement, and transportation for industrial applications.[5] The quantitative

properties are summarized in Table 1.
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Property Value Units Reference(s)

Appearance
Yellow to red/brown

liquid
- [4][6]

CAS Number 68411-46-1 - [1][2][4][7]

Molecular Formula
C20H27N

(representative)
- [1][6][8]

Molecular Weight ~393 g/mol (mixture) g/mol [2][4]

Assay (Purity) ≥ 97.0 % [2][4]

Density (@ 20°C) 0.96 - 1.0 g/cm³ [1][4]

Kinematic Viscosity

(@ 40°C)
200 - 500 mm²/s [1][4]

Nitrogen Content 4.0 - 5.0 % [1][4]

Water Content ≤ 0.15 % Max [4]

Flash Point ≥ 180 °C [4]

Total Base Number

(TBN)
152 - 192 mgKOH/g [1]

Water Solubility (@

20°C)
4 µg/L [3][9]

Vapor Pressure (@

20°C)
0.002 Pa [3][9]

Mechanism of Action: Radical Scavenging
Antioxidant 5057 functions as a primary antioxidant, specifically a chain-breaking radical

scavenger.[10][11] Its efficacy is derived from the secondary amine moiety (-NH-) of the

diphenylamine structure. This group can donate a hydrogen atom to highly reactive peroxyl

radicals (ROO•), which are key intermediates in the oxidative degradation cascade of organic

materials.
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The process, known as Hydrogen Atom Transfer (HAT), is as follows:

A peroxyl radical (ROO•) abstracts the hydrogen atom from the amine group of the alkylated

diphenylamine (Ar₂NH).

This neutralizes the peroxyl radical, converting it into a stable hydroperoxide (ROOH) and

terminating the propagation of the radical chain reaction.

A stabilized diphenylaminyl radical (Ar₂N•) is formed. This radical is significantly less reactive

than the initial peroxyl radical due to the delocalization of the unpaired electron across the

two aromatic rings, preventing it from initiating new oxidation chains.

This mechanism effectively interrupts the auto-oxidation cycle, protecting materials from

degradation.
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Figure 2: Antioxidant mechanism via Hydrogen Atom Transfer (HAT).

Experimental Protocols
Synthesis of Antioxidant 5057
The synthesis is typically performed via Friedel-Crafts alkylation using a Lewis acid catalyst.

[12]

Reactants: Diphenylamine and 2,4,4-trimethylpentene.

Catalyst: Anhydrous aluminum trichloride (AlCl₃) complex, prepared by reacting AlCl₃ with

toluene and 1,2-dichloroethane.

Methodology:

Catalyst Preparation: A toluene to 1,2-dichloroethane mass ratio of 2.1:1 is reacted at

25°C for 3 hours to prepare the catalyst complex.[12]

Alkylation Reaction: A mass ratio of 5:1 of 2,4,4-trimethylpentene to diphenylamine is

charged into a reactor. 5% by weight of the prepared catalyst is added. The mixture is

heated to 85°C and reacted for 4 hours.[11][12]

Work-up: The reaction mixture is cooled and quenched via hydrolysis at 50-60°C. The

organic layer is separated and washed repeatedly with warm water until neutral.

Purification: The crude product is subjected to vacuum distillation to remove unreacted

starting materials and volatile byproducts, yielding the final liquid product. An 88.2% yield

can be achieved under these optimized conditions.[12]
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Figure 3: Experimental workflow for the synthesis of Antioxidant 5057.

Analytical Characterization
The complex composition of Antioxidant 5057 necessitates chromatographic techniques for

detailed analysis.
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Method: Gas Chromatography-Mass Spectrometry (GC-MS).

Objective: To separate, identify, and quantify the different alkylated diphenylamine isomers in

the product mixture.

Protocol Outline:

Sample Preparation: Dilute the Antioxidant 5057 sample in a suitable solvent (e.g.,

hexane or dichloromethane).

GC Separation: Inject the sample into a GC system equipped with a capillary column

suitable for separating aromatic hydrocarbons (e.g., HP-5MS).[13] A typical temperature

program would start at a low temperature (e.g., 100°C), ramp up to a high temperature

(e.g., 320-330°C), and hold to ensure elution of all components.[13][14]

MS Detection: Couple the GC to a mass spectrometer operating in electron ionization (EI)

mode. The mass spectra of the eluting peaks are compared against spectral libraries and

fragmentation patterns to identify the specific isomers (e.g., mono-octylated, di-octylated,

butyl-octylated diphenylamines).[14]

Performance Evaluation
Antioxidant Content Measurement (ASTM D7527 / D6971):

Technique: Linear Sweep Voltammetry (LSV). This electrochemical method measures the

concentration of aminic and phenolic antioxidants in new or in-service lubricants.[7][11][15]

Procedure: A sample of the material (e.g., lubricant containing Antioxidant 5057) is

dissolved in a specific electrolyte solution. A voltage is swept, and the resulting current,

which corresponds to the oxidation of the antioxidant at the electrode surface, is

measured. The peak height is proportional to the concentration of the antioxidant

remaining in the sample.[11]

Scorch Inhibition in Polyurethane Foam (ASTM D1925):

Objective: To evaluate the effectiveness of Antioxidant 5057 in preventing thermal

discoloration (scorching) during polyurethane foam production.
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Method 1: Microwave Scorch Test: A small, freshly prepared foam sample is heated in a

microwave oven for a controlled time to simulate the high internal temperatures of a large

production bun.[2] The foam is then sliced open and visually inspected or colorimetrically

measured for discoloration.

Method 2: Yellowness Index: The color of foam samples aged at elevated temperatures is

quantitatively measured according to ASTM D1925. A lower yellowness index indicates

better resistance to scorching.[10]

Method 3: Oxidative Induction Time (OIT): Differential Scanning Calorimetry (DSC) can be

used to measure the OIT of the polyol stabilized with the antioxidant. A longer OIT or a

higher onset temperature of oxidation indicates greater thermal stability and better scorch

resistance.[10]

Applications
Industrial Applications
Antioxidant 5057 is primarily used in applications requiring stability at high temperatures.

Polyurethanes: It is a key additive in the manufacturing of flexible polyurethane slabstock

foams. It stabilizes the polyol against oxidation during storage and prevents scorching—a

discoloration and degradation of the foam core caused by the exothermic production

process.[3][4] Recommended dosage is typically 0.1-0.4%.[2][4] It is often used

synergistically with phenolic antioxidants for enhanced performance.[3][4]

Lubricants: It is widely used in high-grade engine oils, industrial gear oils, hydraulic fluids,

and greases to control viscosity increase and deposit formation caused by thermal oxidation.

[5][9]

Elastomers and Adhesives: It provides long-term thermal protection to various rubber and

adhesive formulations.[12]

Relevance in Medical Device and Drug Development
While Antioxidant 5057 is not used directly as a pharmaceutical agent, its role in polymer

stabilization is highly relevant to the medical and pharmaceutical fields. Many medical devices,
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such as catheters, tubing, and implant components, are made from polymers like thermoplastic

polyurethane (TPU).[8][16]

The stability and integrity of these polymers are critical for device safety and performance.

Antioxidants are incorporated to protect the polymer from degradation during sterilization,

storage, and clinical use. However, any additive used in a medical device polymer is a potential

leachable—a chemical that can migrate from the device into a patient or a drug solution it

contacts.[16][17]

For researchers and professionals in this field, understanding additives like Antioxidant 5057
is crucial for:

Material Selection: Choosing polymers with appropriate stabilization for the intended

application and lifespan.

Biocompatibility Assessment: Performing extractable and leachable studies as mandated by

ISO 10993 to identify and quantify any migrating substances.[16]

Toxicological Risk Assessment: Evaluating the potential health risks associated with patient

exposure to any identified leachables.[16]

Therefore, a thorough knowledge of the chemistry and properties of stabilizers like Antioxidant
5057 is a fundamental aspect of ensuring the safety and efficacy of medical devices and

packaged drug products.

Safety Information
Antioxidant 5057 is classified as harmful to aquatic life with long-lasting effects. It is not

classified as acutely toxic, a skin or eye irritant, or a sensitizer. Standard industrial hygiene

practices should be followed, including the use of appropriate personal protective equipment to

avoid direct contact.

Need Custom Synthesis?
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The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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